Cas no 2172063-46-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid
• CAS No: 2172063-46-4
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6290436
• PubChem ID: 165559697
• Update Time: 2025-06-25

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid
• 2172063-46-4
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]heptanoic acid
• EN300-1476059

• Inchi： 1S/C27H34N2O6/c1-4-5-10-18(15-24(30)31)28-25(32)27(2,17-34-3)29-26(33)35-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CUPBCRSMKHADTM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(COC)C(NC(CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid (CAS No. 2172063-46-4)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid (CAS No. 2172063-46-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS) due to its unique Fmoc group, which offers excellent protection for amino groups during chemical reactions. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids and custom peptide building blocks, making this compound a subject of significant interest in modern drug discovery and biotechnology.

The molecular structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid incorporates a heptanoic acid backbone with an Fmoc-protected amine and a methoxymethyl side chain, enhancing its solubility and reactivity in organic solvents. This design aligns with the growing demand for modified amino acids in the development of therapeutic peptides and bioconjugates. Recent trends in AI-driven drug discovery and computational chemistry have further amplified the need for such tailored compounds, as they enable precise molecular modifications for targeted drug delivery systems.

One of the most searched topics related to this compound is its application in mRNA vaccine adjuvants and immune-modulating therapies. With the global focus on advanced vaccine technologies, researchers are exploring Fmoc-based peptidomimetics as potential enhancers for vaccine efficacy. Additionally, the compound’s role in nanoparticle drug carriers and bioorthogonal chemistry has garnered attention, particularly in cancer research and personalized medicine. These applications highlight its versatility beyond traditional peptide synthesis.

From a synthetic perspective, CAS No. 2172063-46-4 is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. The compound’s methoxymethyl group reduces the need for harsh deprotection conditions, aligning with the industry’s shift toward eco-friendly protocols. Laboratories prioritizing low-waste peptide production frequently seek derivatives like this to minimize environmental impact while maintaining high yields.

Quality control and analytical characterization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid are critical for ensuring reproducibility in research. Techniques such as HPLC purification, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. These methods are frequently queried by scientists troubleshooting peptide synthesis challenges or optimizing scale-up processes for industrial applications.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid (CAS No. 2172063-46-4) represents a cornerstone in modern biochemical research and pharmaceutical innovation. Its adaptability to cutting-edge fields like AI-augmented drug design and sustainable chemistry ensures its continued relevance. As the scientific community explores new frontiers in precision medicine and biomaterials, this compound will undoubtedly remain a key player in groundbreaking discoveries.